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Compound of Interest

Compound Name: Linoleic acid-13C1

Cat. No.: B013632

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,
availability, and technical specifications of 13C-labeled linoleic acid. This crucial research tool is
instrumental in a wide array of applications, from metabolic flux analysis and lipidomics to drug
development and nutritional science. This guide offers detailed information to assist
researchers in selecting the appropriate isotopic tracer for their specific experimental needs.

Commercial Availability and Supplier Specifications

Linoleic acid labeled with carbon-13 is commercially available from several reputable suppliers,
primarily as Linoleic acid-1- C1 (labeled at the carboxyl carbon) and Linoleic acid-*3Cis
(uniformly labeled). The choice between these isotopes depends on the specific research
application, such as tracing the fatty acid backbone versus the carboxyl group in metabolic
studies.

Below are tables summarizing the quantitative data for commercially available *3C-labeled
linoleic acid from prominent suppliers.

Table 1: Commercial Sources of Linoleic acid-1-13C1
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= I Product CAS Molecular Isotopic Chemical Formulati
upplier
2 Name Number Weight Purity Purity on
DC Linoleic 98353-71- Not Not
_ _ 281.44 B B Powder
Chemicals acid-13Ci 0 Specified Specified
Santa Cruz ) )
) Linoleic 98353-71- Not Not Not
Biotechnol ) 281.44 » » .
Acid-1-13C 0 Specified Specified Specified
0gy
VIVAN Life  Linoleic 98353-71- 281 44 Not Not Not
Sciences Acid-1-13C 0 ' Specified Specified Specified
Table 2: Commercial Sources of Linoleic acid-13Cis
Subpli Product CAS Molecular Isotopic Chemical Formulati
upplier
S Name Number Weight Purity Purity on
Sigma- Linoleic 287111- 99 atom % o
. _ 298.31 97% (CP) Liquid
Aldrich acid-13Cis 25-5 13C
Cayman Linoleic 287111- Not A solution
_ _ 298.3 >95% N _
Chemical Acid-13Cis 25-5 Specified in ethanol
Cambridge  Linoleic
Isotope acid (18:2) 287111-
_ 298.3 98% 94% Neat
Laboratorie  (U-13Cas, 25-5
s, Inc. 98%)

Experimental Protocols: Utilization as an Internal
Standard in LC-MS/MS

One of the primary applications of 13C-labeled linoleic acid is as an internal standard for the

accurate quantification of its unlabeled counterpart in biological samples using liquid

chromatography-mass spectrometry (LC-MS). The following is a generalized protocol for this

application.
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Objective: To quantify the concentration of linoleic acid in a biological sample (e.g., plasma,
tissue homogenate) using Linoleic acid-13Cis as an internal standard.

Materials:

Biological sample

Linoleic acid-13Cis (from a commercial source)

Solvents for extraction (e.g., methanol, chloroform, isopropanol)

LC-MS/MS system with a suitable column (e.g., C18)
Procedure:

o Preparation of Internal Standard Stock Solution: Prepare a stock solution of Linoleic acid-
13C1s in a suitable solvent (e.g., ethanol) at a known concentration.

o Sample Preparation and Spiking:
o Thaw biological samples on ice.

o To a known volume or weight of the sample, add a precise volume of the Linoleic acid-
13C1s internal standard stock solution. The amount of internal standard added should be
comparable to the expected amount of endogenous linoleic acid.

 Lipid Extraction:

o Perform a lipid extraction using a standard method such as the Bligh-Dyer or Folch
extraction. This typically involves the addition of a mixture of chloroform and methanol to
the sample, followed by vortexing and centrifugation to separate the lipid-containing
organic phase.

o Carefully collect the organic phase containing the lipids.
o Solvent Evaporation and Reconstitution:

o Evaporate the solvent from the lipid extract under a gentle stream of nitrogen.
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o Reconstitute the dried lipid extract in a solvent compatible with the LC-MS mobile phase
(e.g., methanol/isopropanol).

e LC-MS/MS Analysis:
o Inject the reconstituted sample into the LC-MS/MS system.
o Separate the lipids using a suitable chromatographic gradient.

o Detect and quantify the parent and fragment ions for both unlabeled linoleic acid and the
13C-labeled internal standard using Multiple Reaction Monitoring (MRM) or Selected
Reaction Monitoring (SRM).

o Data Analysis:

o Create a calibration curve using known concentrations of unlabeled linoleic acid spiked
with a constant amount of the internal standard.

o Determine the ratio of the peak area of the endogenous linoleic acid to the peak area of
the Linoleic acid-13Cis internal standard in the biological samples.

o Calculate the concentration of linoleic acid in the samples by comparing their peak area
ratios to the calibration curve.

Signaling Pathways and Metabolic Fate of Linoleic
Acid

Linoleic acid is an essential omega-6 polyunsaturated fatty acid that serves as a precursor for
the synthesis of a variety of signaling molecules, most notably through the arachidonic acid

cascade. Understanding these pathways is critical for research in inflammation, immunology,
and cardiovascular disease.
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1. Administration of
Linoleic Acid-13C1

'

2. Incubation/Metabolism

'

3. Sample Collection
(e.g., blood, tissue)

'

4. Lipid Extraction

5. Derivatization (optional, for GC-MS)

\
\

a4
6. LC-MS or GC-MS Analysis

'

7. Data Analysis
(Isotopologue distribution)
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b013632?utm_src=pdf-body-img
https://www.benchchem.com/product/b013632#commercial-sources-and-availability-of-linoleic-acid-13c1
https://www.benchchem.com/product/b013632#commercial-sources-and-availability-of-linoleic-acid-13c1
https://www.benchchem.com/product/b013632#commercial-sources-and-availability-of-linoleic-acid-13c1
https://www.benchchem.com/product/b013632#commercial-sources-and-availability-of-linoleic-acid-13c1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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